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Compound of Interest

Compound Name:
4-Chloro-2-(difluoromethyl)-5-

nitropyridine

CAS No.: 1804755-81-4

Cat. No.: B6306077

Get Quote

Executive Summary & Chemical Identity[2][3]
4-Chloro-2-(difluoromethyl)-5-nitropyridine is a highly functionalized pyridine intermediate

used frequently in the synthesis of agrochemicals and pharmaceutical active ingredients

(APIs).[1] Its disposal requires strict adherence to protocols designed for halogenated organics

and nitro-aromatics.[1]

Improper disposal poses two specific catastrophic risks:

Toxic Gas Evolution: Thermal decomposition or improper incineration releases Hydrogen

Fluoride (HF), Hydrogen Chloride (HCl), and Nitrogen Oxides (NOx).[2]

Runaway Exotherms: The 4-chloro substituent is activated by the 5-nitro group, making it

susceptible to rapid Nucleophilic Aromatic Substitution (

) in the presence of bases, potentially leading to drum over-pressurization.[2][1]
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Parameter Data

CAS Number 1804755-81-4

Molecular Formula

Molecular Weight 208.55 g/mol

Key Hazard Codes
H301 (Toxic if swallowed), H315 (Skin Irritant),

H319 (Eye Irritant), H335 (Resp.[2][1] Irritant)

Waste Stream Halogenated Organic (High BTU)

The Mechanics of Hazard (The "Why")
To safely dispose of this compound, one must understand its reactivity profile.[2] This is not

generic "chemical waste"; it is an activated electrophile.

A. The Risk
The molecule features a chlorine atom at the 4-position.[1] The electron-withdrawing nature of

the nitro group (

) at position 5 and the pyridine nitrogen renders this chlorine highly reactive toward
nucleophiles (amines, hydroxides, thiols).[2][1]

Operational Consequence: Never dispose of this chemical in waste containers containing

aqueous bases (NaOH, KOH) or aliphatic amines.[2] The resulting substitution reaction is

exothermic and can pressurize waste drums.

B. Fluorine Content & Incineration
The difluoromethyl group (

) is chemically robust but releases HF upon combustion.[1]

Operational Consequence: This waste cannot be sent to standard fuel blending facilities that

lack acid gas scrubbers. It must be flagged as "Halogenated" to ensure the incinerator facility

uses wet scrubbing to capture HF and prevent damage to their infrastructure and release of

toxic plumes.
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Step-by-Step Disposal Protocols
Protocol A: Solid Waste (Pure Substance)
Use this for expired shelf stock or solid residues.[1]

Personal Protective Equipment (PPE):

Nitrile gloves (double-gloved recommended).

Safety goggles (ANSI Z87.1).

Lab coat (buttoned).[3]

Respiratory: If dust is visible, use a P100 particulate respirator or work strictly within a

fume hood.[2]

Primary Containment:

Place the original container (with cap tight) inside a clear, 4-mil polyethylene bag.

Self-Validating Step: Seal the bag with tape and wipe the exterior with a damp paper towel

to ensure no dust resides on the outside.

Labeling:

Apply a hazardous waste label.[3]

Critical Addition: Write "CONTAINS FLUORINE - DO NOT MIX WITH BASES" clearly on

the tag.

Segregation:

Place the bagged item into the Solid Hazardous Waste drum.

Constraint: Ensure this drum does not contain strong oxidizers (peroxides, nitrates).[2][4]

Protocol B: Reaction Mixtures & Mother Liquors
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Use this for solvent streams containing the product.

Quenching (If Reactive Reagents Present):

If the mixture contains residual thionyl chloride or strong acids, quench carefully with

water/ice before adding to the waste container.[2]

Warning: Do not quench with strong base (NaOH) to avoid the

reaction described in Section 2A.[1] Use Sodium Bicarbonate (

) if neutralization is strictly necessary, but prefer leaving it slightly acidic.[2]

Solvent Segregation:

Pour the mixture into the Halogenated Organic Solvent carboy (typically red tag).

Why? Even if the solvent is non-halogenated (e.g., Ethyl Acetate), the presence of the

fluorinated pyridine mandates the "Halogenated" classification for proper incineration.[2]

Log Entry:

Record the approximate mass of the pyridine derivative on the waste log. This is essential

for the destruction facility to calculate HF scrubbing load.

Protocol C: Spill Cleanup Contingency
Evacuate & Ventilate: Clear the immediate area.[1]

Adsorption:

Do NOT use paper towels or sawdust (organic combustibles + nitro compounds = fire

risk).

USE vermiculite, sand, or a commercial clay-based absorbent.[2][1]

Collection:

Sweep absorbent into a heavy-duty plastic bag.
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Label as "Hazardous Waste - Toxic Debris (Fluorinated)."

Clean surface with soap and water; collect rinsate as liquid halogenated waste.

Decision Matrix & Workflow
The following diagram illustrates the logical flow for categorizing and disposing of 4-Chloro-2-
(difluoromethyl)-5-nitropyridine to ensure compliance and safety.
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Waste Generation:
4-Chloro-2-(difluoromethyl)-5-nitropyridine

Physical State?

Solid / Pure Substance Liquid / Reaction Mix

Double Bag (4-mil Poly)
Label: 'Fluorinated Toxic'

Contains Strong Bases
or Amines?

Neutralize with dilute acid
or segregate immediately

Yes (Risk of Exotherm)

Select Waste Stream

No

Halogenated Organic Waste
(Requires HF Scrubber)

Combine for Incineration

MANDATORY

Non-Halogenated Waste

PROHIBITED

Click to download full resolution via product page

Figure 1: Decision logic for segregating fluorinated nitropyridine waste to prevent incompatible

mixing and ensure proper incineration.
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Regulatory Classification (US EPA & Global)
While 4-Chloro-2-(difluoromethyl)-5-nitropyridine is not explicitly listed on the RCRA P-list or

U-list, it must be characterized by the generator.[2][1]

Regulatory Body Classification Code Rationale

US EPA (RCRA) D003 (Potentially)

Nitro compounds can be

considered "Reactive" if shock

sensitive, though unlikely here.

[1]

US EPA (RCRA) F-List / Characteristic

If dissolved in spent

halogenated solvents

(Methylene Chloride, etc.), it

carries F001/F002 codes.[2][1]

DOT (Transport) UN 2811

Toxic solids, organic, n.o.s. (4-

Chloro-2-(difluoromethyl)-5-

nitropyridine).[2][1]

EU (EWC) 07 01 03*

Organic halogenated solvents,

washing liquids, and mother

liquors.[2]

Compliance Note: Always declare the "Fluorine" content on waste profiles. Incinerators have

strict limits on fluorine input to control corrosion and emissions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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